Cas no 72638-72-3 ([(6e,10e)-4-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-5-yl] 2,3-dimethyloxirane-2-carboxylate)
![[(6e,10e)-4-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-5-yl] 2,3-dimethyloxirane-2-carboxylate structure](https://www.kuujia.com/scimg/cas/72638-72-3x500.png)
72638-72-3 structure
Product name:[(6e,10e)-4-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-5-yl] 2,3-dimethyloxirane-2-carboxylate
[(6e,10e)-4-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-5-yl] 2,3-dimethyloxirane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- [(6e,10e)-4-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-5-yl] 2,3-dimethyloxirane-2-carboxylate
- AC1NTMZ8
- MP-3A (FROM WERNER HERZ)
- NSC326221
- NSC-326221
- DTXSID90419521
- 72638-72-3
-
- Inchi: InChI=1S/C20H26O6/c1-10-7-6-8-11(2)17(25-19(23)20(5)13(4)26-20)16(21)15-12(3)18(22)24-14(15)9-10/h8-9,13-17,21H,3,6-7H2,1-2,4-5H3
- InChI Key: BRTAZWLJPFLZAV-UHFFFAOYSA-N
- SMILES: CC1OC1(C)C(=O)OC1C(O)C2C(OC(=O)C2=C)\C=C(C)/CC\C=C1\C |c:25,t:20|
Computed Properties
- Exact Mass: 362.17298
- Monoisotopic Mass: 362.17293854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 705
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.355
- Topological Polar Surface Area: 85.4Ų
Experimental Properties
- PSA: 85.36
- LogP: 2.22070
[(6e,10e)-4-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-5-yl] 2,3-dimethyloxirane-2-carboxylate Related Literature
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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Fridrich Szemes,Michael G. B. Drew,Paul D. Beer Chem. Commun., 2002, 1228-1229
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Eliseo Ruiz,Jordi Cirera,Santiago Alvarez,Claudia Loose,Jens Kortus Chem. Commun., 2008, 52-54
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Philip R. A. Webber,Andrew Cowley,Paul D. Beer Dalton Trans., 2003, 3922-3926
72638-72-3 ([(6e,10e)-4-hydroxy-6,10-dimethyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-5-yl] 2,3-dimethyloxirane-2-carboxylate) Related Products
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